Cas no 1482720-21-7 (3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid)

3-Amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid is a heterocyclic compound featuring an imidazopyridine core functionalized with an amino group, a bromine substituent, and a carboxylic acid moiety. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid and amino groups provide additional handles for derivatization. Its rigid fused-ring system enhances stability and can contribute to binding affinity in drug design. This compound is valuable for researchers developing novel bioactive molecules, offering a balance of reactivity and structural diversity.

3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid structure

1482720-21-7 structure

Product Name:3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid

CAS No:1482720-21-7

MF:C₈H₆BrN₃O₂

MW:256.056140422821

MDL:MFCD22018756

CID:5065769

PubChem ID:82354613

Update Time:2026-03-01

3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-AMINO-6-BROMOIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID
- 3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid
- MDL： MFCD22018756
- Inchi： 1S/C8H6BrN3O2/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4/h1-3H,10H2,(H,13,14)
- InChI Key： GFBUOUPTABLSCJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=NC(C(=O)O)=C(N)N2C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 251
XLogP3: 2.5
Topological Polar Surface Area: 80.6

3-amino-6-bromo-imidazo[1,2-a]pyridine-2-carboxylic acid Pricemore >>

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Enamine	EN300-8721977-1.0g	3-amino-6-bromoimidazo[1,2-a]pyridine-2-carboxylic acid	1482720-21-7	95%	1.0g	$1086.0	2024-05-21
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